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Executive Summary
Sacral Nerve Stimulation (SNS), or Sacral Neuromodulation (SNM), has evolved from a

salvage therapy to a standard-of-care intervention for refractory Overactive Bladder (OAB),

Fecal Incontinence (FI), and Non-Obstructive Urinary Retention (NOUR). Long-term stability in

this context is defined not merely by device durability (battery/lead integrity) but by the

sustained physiological modulation of the sacral reflex arc.

This guide evaluates the stability of SNS systems under varying physiological and operational

conditions, comparing the two dominant architectures: Constant Voltage (Medtronic) and

Constant Current (Axonics).

Mechanistic Stability: The Signaling Pathway
Unlike pharmacological interventions that target receptor sites directly, SNS relies on the

electrical modulation of afferent nerve pathways to restore autonomic balance. Stability of the

therapy depends on the consistent recruitment of S3/S4 afferents without inducing neural

habituation or fibrosis-driven impedance spikes.

Figure 1: SNS Neuromodulation Signaling Pathway This diagram illustrates the retrograde

signaling mechanism where peripheral stimulation modulates central voiding centers.
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Caption: Figure 1. The SNS mechanism relies on afferent signaling to the Pontine Micturition

Center, inhibiting the voiding reflex. Long-term stability requires maintaining the electrical field

across the nerve despite tissue encapsulation.

Comparative Device Landscape
The market is currently bifurcated between non-rechargeable (primary cell) and rechargeable

systems. The choice impacts long-term stability regarding patient compliance and surgical re-

intervention frequency.[1]
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Feature
Medtronic

InterStim™ II

Medtronic

InterStim™ Micro

Axonics® r-SNM

System

Power Source
Primary Cell (Non-

rechargeable)
Rechargeable (Li-ion) Rechargeable (Li-ion)

Stimulation Mode Constant Voltage Constant Voltage Constant Current

Longevity 3–5 Years ~15 Years ~15 Years

Stability Factor

Voltage output

fluctuates with tissue

impedance changes.

Voltage output

fluctuates with tissue

impedance changes.

Current adjusts

automatically to

maintain consistent

neural recruitment

despite impedance

changes.

MRI Compatibility
Conditional (Specific

leads)
Conditional (Full body) Conditional (Full body)

Recharge Interval N/A Weekly (~20 mins) Monthly (~1 hr)

Key Insight - Constant Current vs. Voltage:

Constant Voltage (Medtronic): If tissue impedance (

) increases due to fibrosis (a common long-term reaction), the delivered current (

) decreases, potentially leading to sub-therapeutic stimulation unless manually
reprogrammed.

Constant Current (Axonics): The device automatically adjusts voltage to maintain the target

current (

), ensuring stable neural recruitment despite fibrotic encapsulation.

Experimental Protocols for Stability Assessment
To objectively assess long-term stability, researchers and clinicians utilize a "Staged Protocol"

that serves as a self-validating system.
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Protocol A: The Tined Lead Test (Self-Validating)
This protocol determines if the patient's anatomy allows for stable electrode placement before

permanent implantation.

Lead Placement: Under fluoroscopic guidance, a quadripolar tined lead is introduced into the

S3 foramen.[2]

Motor Response Verification:

Bellows Response: Levator ani contraction (indicates S3/S4 afferent capture).

Toe Flexion: Flexor hallucis longus (indicates S3 capture).

Validation Phase (3-7 Days):

Patient maintains a Voiding Diary.[3]

Success Metric: >50% reduction in incontinence episodes or voiding frequency compared

to baseline.

Implantation: Only "Responders" proceed to IPG (Implantable Pulse Generator) insertion.

Protocol B: Long-Term Impedance Monitoring
Objective: Assess the electrical stability of the nerve-electrode interface.

Method: Telemetry interrogation of the device at 1, 3, 6, and 12 months.

Normal Range: 400–1200 Ohms.

Failure Indicator:

< 50 Ohms: Short circuit (insulation breach).

Open Circuit: Lead fracture or loose connection.

Drift > 2000 Ohms: Severe fibrosis requiring reprogramming.

Figure 2: Clinical Stability Assessment Workflow
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Caption: Figure 2. The staged implantation protocol acts as a filter, ensuring only patients with

a stable physiological response receive the long-term implant.

Performance Data: Long-Term Efficacy
Data synthesized from pivotal trials (InSite for InterStim, ARTISAN-SNM for Axonics).
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Metric InterStim™ (5-Year Data) Axonics® (2-Year Data)

Therapeutic Success 82% of subjects (OAB) 93% of subjects (OAB)

Complete Continence 45% of subjects 51% of subjects

Lead Migration Rate ~1.5% - 3% < 1%

Surgical Revision Rate
15-30% (mostly battery

replacement)
Low (Rechargeable battery)

Note: The higher success rate in Axonics trials may reflect updated lead placement techniques

(curved stylets) rather than purely device superiority.

Degradation Mechanisms & Mitigation
Long-term instability in SNS devices is rarely due to electronic failure but rather biological

interface degradation.

Fibrotic Encapsulation:

Mechanism:[2][4][5][6][7][8][9] The body forms a collagen capsule around the electrode.

Impact: Increases impedance, requiring higher energy to stimulate the nerve.

Mitigation: Use of Constant Current systems (Axonics) or regular reprogramming

(InterStim) to widen pulse width.

Lead Migration:

Mechanism:[2][4][5][6][7][8][9] Physical movement of the lead tip away from the S3 nerve

root.

Impact: Loss of "bellows" response; stimulation is felt in the leg or buttock rather than the

perineum.

Mitigation: Tined leads (barbs) anchor into the sacral fascia.

Habituation (Neural Plasticity):
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Mechanism:[2][4][5][6][7][8][9] The nervous system adapts to the constant 14Hz signal,

reducing efficacy.

Mitigation:Cycling Mode (e.g., 16 seconds ON, 8 seconds OFF) prevents neural

accommodation and extends battery life.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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